Cas no 1248914-51-3 (3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine)

• Product Name: 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine
• CAS No: 1248914-51-3
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5158007
• Update Time: 2025-11-01

3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine
• 3,5-Difluoro-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline
• 3,5-difluoro-4-(oxan-4-yloxy)aniline

• Inchi： 1S/C11H13F2NO2/c12-9-5-7(14)6-10(13)11(9)16-8-1-3-15-4-2-8/h5-6,8H,1-4,14H2
• InChI Key： GHGRKCJUTJKKQD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1OC1CCOCC1)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5

Additional information on 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine

Professional Introduction to 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine (CAS No. 1248914-51-3)

3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This aromatic amine derivative, characterized by the presence of both fluorine and tetrahydropyran moieties, represents a promising scaffold for the development of novel bioactive molecules. The compound's molecular structure, featuring a benzene ring substituted with fluorine atoms at the 3rd and 5th positions and an oxygen-linked tetrahydropyran ring at the 4th position, contributes to its distinct chemical behavior and biological activity.

The synthesis of 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine involves a series of well-defined chemical transformations that highlight the importance of regioselectivity and stereocontrol in medicinal chemistry. The introduction of fluorine atoms at the para positions of the benzene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the tetrahydropyran ring serves as a flexible linker that can modulate interactions with biological targets, making this compound a versatile candidate for further exploration.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve pharmacokinetic profiles and binding affinity. The presence of fluorine atoms in 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine not only enhances its physicochemical properties but also opens up possibilities for its use in various therapeutic areas. For instance, fluorinated amines have been shown to exhibit potent activity against a range of diseases, including cancer and infectious disorders. This has spurred research into developing new derivatives of this compound that could serve as lead candidates for drug development.

One of the most compelling aspects of 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine is its potential as an intermediate in the synthesis of more complex molecules. The combination of a fluorinated benzene ring and a tetrahydropyran moiety provides a versatile platform for further functionalization. Researchers have leveraged this flexibility to create novel analogs with enhanced biological activity. For example, modifications at the amine group or the tetrahydropyran ring have led to compounds with improved efficacy in preclinical studies. These findings underscore the importance of this scaffold in medicinal chemistry and its potential to contribute to the discovery of new therapeutic agents.

The pharmacological properties of 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine have been extensively studied in recent years. Initial investigations have revealed that this compound exhibits inhibitory activity against several enzymes and receptors implicated in various diseases. Notably, its ability to modulate enzyme activity has been explored in the context of cancer therapy. By targeting specific enzymes involved in cell proliferation and survival, this compound has shown promise as a potential anticancer agent. Furthermore, its interaction with receptors has been investigated for applications in neurological disorders and inflammation.

The development of new synthetic methodologies has also played a crucial role in advancing research on 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of complex molecular architectures. These methods have not only improved yields but also allowed for greater control over stereochemistry, which is essential for optimizing biological activity. The ability to synthesize this compound with high precision has facilitated its use in high-throughput screening campaigns and other drug discovery initiatives.

Recent studies have also highlighted the importance of understanding the ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine before it can be translated into clinical applications. Computational modeling and experimental techniques have been employed to assess these properties systematically. For instance, virtual screening methods have helped identify potential liabilities early in the drug development process, reducing the risk of failure later on. These efforts are critical for ensuring that promising candidates like this one progress efficiently through preclinical testing and eventually reach patients in need.

The future prospects for 3,5-Difluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenamine are exciting and multifaceted. Ongoing research aims to expand its therapeutic applications by exploring new derivatives and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. Additionally, advancements in synthetic chemistry will continue to provide new tools for modifying this scaffold further. As our understanding of biological mechanisms evolves, so too will our ability to harness compounds like this one for treating complex diseases.